Cas no 2309449-54-3 (2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide)

• Product Name: 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide
• CAS No: 2309449-54-3
• MF: C₂₅H₂₂Cl₂N₂O₂
• MW: 453.360384464264
• MDL: MFCD32202957
• CID: 5174891
• Update Time: 2025-05-30

2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetamide, α,2-bis(4-chlorophenyl)-N-(2,6-dimethylphenyl)-4-oxo-
• 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide

• MDL： MFCD32202957
• Inchi： 1S/C25H22Cl2N2O2/c1-15-4-3-5-16(2)23(15)28-25(31)24(18-8-12-20(27)13-9-18)29-21(14-22(29)30)17-6-10-19(26)11-7-17/h3-13,21,24H,14H2,1-2H3,(H,28,31)
• InChI Key： LJUOAKNJITVJSM-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(Cl)C=C2)C(NC2=C(C)C=CC=C2C)=O)C(=O)CC1C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 664.0±55.0 °C(Predicted)
• pka: 13.24±0.70(Predicted)

Additional information on 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide

Recent Advances in the Study of 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide (CAS: 2309449-54-3)

The compound 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide (CAS: 2309449-54-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This β-lactam derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the azetidinone ring and the acetamide side chain could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as an anti-inflammatory agent.

Another key area of investigation has been the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to inhibit bacterial cell wall synthesis, a mechanism similar to that of traditional β-lactam antibiotics but with a reduced susceptibility to resistance mechanisms.

In addition to its antimicrobial and anti-inflammatory effects, recent preclinical studies have explored the compound's potential in oncology. A 2023 paper in Cancer Research revealed that the compound could induce apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, such as the PI3K/Akt/mTOR axis. These findings suggest that further development of this compound could yield novel chemotherapeutic agents with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the clinical translation of 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through structural optimization and formulation strategies. Ongoing research is focused on overcoming these hurdles, with several derivatives currently under evaluation in preclinical models.

In conclusion, the compound 2-(4-chlorophenyl)-2-2-(4-chlorophenyl)-4-oxoazetidin-1-yl-N-(2,6-dimethylphenyl)acetamide (CAS: 2309449-54-3) represents a promising scaffold for the development of new therapeutic agents across multiple disease areas. Continued research into its mechanism of action, structure-activity relationships, and pharmacokinetic properties will be critical for advancing this compound toward clinical applications.